Cas no 861208-77-7 ([(3-chloro-4-methylphenyl)amino]thiourea)

• Product Name: [(3-chloro-4-methylphenyl)amino]thiourea
• CAS No: 861208-77-7
• CID: 4661625
• Update Time: 2025-05-20

[(3-chloro-4-methylphenyl)amino]thiourea Chemical and Physical Properties

Names and Identifiers

• [(3-chloro-4-methylphenyl)amino]thiourea

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylhydrazines

Additional information on [(3-chloro-4-methylphenyl)amino]thiourea

Comprehensive Overview of [(3-Chloro-4-Methylphenyl)amino]thiourea (CAS No. 861208-77-7)

[(3-Chloro-4-Methylphenyl)amino]thiourea, with the CAS number 861208-77-7, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thioureas, which are known for their diverse biological activities and potential therapeutic applications. In this detailed overview, we will explore the chemical structure, synthesis methods, biological properties, and recent advancements in the study of [(3-Chloro-4-Methylphenyl)amino]thiourea.

Chemical Structure and Synthesis

The chemical structure of [(3-Chloro-4-Methylphenyl)amino]thiourea is characterized by a thiourea moiety attached to a substituted aniline group. The presence of a chlorine atom and a methyl group on the phenyl ring imparts unique chemical and physical properties to this compound. The synthesis of [(3-Chloro-4-Methylphenyl)amino]thiourea typically involves the reaction of 3-chloro-4-methylaniline with thiocyanate ions in an acidic medium. This reaction proceeds via nucleophilic substitution, leading to the formation of the desired thiourea derivative.

Recent studies have explored alternative synthetic routes to improve the yield and purity of [(3-Chloro-4-Methylphenyl)amino]thiourea. For instance, microwave-assisted synthesis has been shown to significantly enhance the reaction efficiency and reduce reaction times. Additionally, green chemistry approaches, such as using environmentally friendly solvents and catalysts, have been investigated to make the synthesis process more sustainable.

Biological Properties and Applications

[(3-Chloro-4-Methylphenyl)amino]thiourea has been extensively studied for its biological activities, particularly in the context of its potential as a therapeutic agent. One of the key areas of interest is its anti-inflammatory properties. Research has shown that [(3-Chloro-4-Methylphenyl)amino]thiourea can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, [(3-Chloro-4-Methylphenyl)amino]thiourea has also demonstrated potential as an antitumor agent. Studies have reported that this compound can induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism underlying its antitumor activity is thought to involve the modulation of signaling pathways such as p53 and Bcl-2.

Clinical Trials and Future Prospects

The promising preclinical results with [(3-Chloro-4-Methylphenyl)amino]thiourea have led to increased interest in its clinical development. Several phase I and II clinical trials are currently underway to evaluate its safety and efficacy in human subjects. Preliminary data from these trials have shown that [(3-Chloro-4-Methylphenyl)amino]thiourea is well-tolerated at therapeutic doses and exhibits significant biological activity.

In addition to its direct therapeutic applications, [(3-Chloro-4-Methylphenyl)amino]thiourea is also being explored as a lead compound for drug discovery efforts. Researchers are investigating structural modifications to enhance its potency and selectivity for specific targets. For example, derivatives with improved pharmacokinetic properties or reduced off-target effects are being developed.

Safety Considerations and Regulatory Status

The safety profile of [(3-Chloro-4-Methylphenyl)amino]thiourea is an important consideration for its clinical use. Preclinical toxicology studies have generally shown that this compound is safe at therapeutic doses, with no significant adverse effects observed in animal models. However, ongoing clinical trials will provide more comprehensive data on its safety in humans.

In terms of regulatory status, [(3-Chloro-4-Methylphenyl)amino]thiourea strong > is currently classified as an investigational new drug (IND). It is subject to rigorous regulatory oversight by agencies such as the FDA and EMA to ensure that it meets all safety and efficacy standards before it can be approved for widespread use.

Conclusion

[(3-Chloro-4-Methylphenyl)amino]thiourea (CAS No. 861208-77-7) strong > is a promising compound with diverse biological activities and potential therapeutic applications. Its anti-inflammatory and antitumor properties make it a valuable candidate for further research and development. Ongoing clinical trials will provide crucial insights into its safety and efficacy in human subjects, paving the way for potential approval as a new therapeutic agent.